Cas no 1215601-16-3 (3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride)

• Product Name: 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride
• CAS No: 1215601-16-3
• MF: C₂₁H₂₃ClFN₃O₃S
• MW: 451.942026376724
• CID: 5472319
• Update Time: 2025-06-07

3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide:hydrochloride
• 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

• Inchi： 1S/C21H22FN3O3S.ClH/c1-27-17-5-6-19-18(14-17)23-21(29-19)25(8-7-24-9-11-28-12-10-24)20(26)15-3-2-4-16(22)13-15;/h2-6,13-14H,7-12H2,1H3;1H
• InChI Key： XXPIIVFEKYFXIV-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC(OC)=CC=C2S1)CCN1CCOCC1)(=O)C1=CC=CC(F)=C1.[H]Cl

Additional information on 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

Introduction to 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1215601-16-3)

3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride, identified by its CAS number 1215601-16-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of enzymatic pathways and receptor interactions. The structural framework of this molecule integrates several key pharmacophoric elements, including a fluoro-substituted benzamide core, a 5-methoxy-1,3-benzothiazole moiety, and an N-[2-(morpholin-4-yl)ethyl] side chain. Each of these components contributes to the unique chemical and biological properties of the compound, making it a subject of extensive research in drug discovery and development.

The fluoro-substituent at the para position of the benzamide ring is a well-documented feature in medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of this fluorine atom can significantly influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. In contrast, the 5-methoxy-1,3-benzothiazole scaffold is a heterocyclic structure that has been widely explored for its antimicrobial, anti-inflammatory, and anticancer properties. This moiety introduces a nitrogen-rich environment that can participate in hydrogen bonding interactions with biological receptors, further modulating the compound's activity.

The N-[2-(morpholin-4-yl)ethyl] side chain adds an additional layer of complexity to the molecule. Morpholine derivatives are known for their ability to enhance solubility and bioavailability while also serving as effective pharmacophores in various therapeutic applications. The incorporation of this group into the molecular structure suggests potential interactions with protein targets that may be mediated through hydrogen bonding or hydrophobic effects. Together, these structural elements contribute to the multifaceted nature of 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride, positioning it as a promising candidate for further investigation in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of this compound. Studies using virtual screening and docking simulations have highlighted its potential interactions with various enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that this molecule may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammatory disorders. These findings align with broader trends in drug discovery where multitarget engagement is increasingly recognized as a strategy for achieving therapeutic efficacy.

The synthesis of 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and protecting group strategies have been employed to assemble the various functional groups present in the molecule. These synthetic approaches not only highlight the ingenuity of organic chemists but also underscore the importance of robust synthetic routes in translating laboratory discoveries into viable pharmaceutical candidates.

In terms of pharmacological evaluation, 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride has been subjected to various in vitro assays to assess its biological activity. Initial studies have demonstrated promising results in modulating key enzymes associated with inflammation and cell proliferation. For example, experiments conducted on cell lines derived from cancerous tissues have shown dose-dependent inhibition of certain signaling pathways linked to tumor growth. Additionally, preliminary toxicology studies indicate that the compound exhibits moderate solubility and acceptable toxicity profiles at relevant concentrations.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the evaluation process for compounds like 3-fluoro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yloxy)ethyl]benzamide hydrochloride (CAS No. 1215601). Predictive models have been developed to forecast potential binding affinities and side effects based on structural features alone. These computational tools not only save time but also provide valuable insights into how modifications to the molecular structure might enhance or diminish biological activity. Such advancements are crucial for optimizing lead compounds before they enter more resource-intensive preclinical testing phases.

The role of fluorinated benzamides as pharmacological agents cannot be overstated. The introduction of fluorine atoms into aromatic rings often leads to improved binding affinities due to enhanced lipophilicity and electronic effects. This principle has been exploited successfully in numerous drug candidates approved by regulatory agencies worldwide. The presence of a fluoro-substituent in 3-fluoro-N-(5-methoxy-l,l-benzothiazol-l-l)-N-[l(4-morpholino)methyl]-benzamide hydrochloride aligns with this trend and suggests that it may exhibit superior pharmacokinetic properties compared to non-fluorinated analogs.

Moreover, the 5-methoxy-l,l-benzothiazole moiety is known for its versatility in medicinal chemistry applications. This scaffold has been incorporated into numerous molecules with diverse therapeutic profiles ranging from antimicrobial agents to central nervous system (CNS) drugs. The methoxy group at position 5 enhances electronic stability while also facilitating hydrogen bonding interactions with biological targets. Such features make this moiety particularly valuable for designing compounds with enhanced binding specificity.

The addition of an N-[l(4-morpholino)methyl] side chain further enriches the structural diversity of this compound series by introducing another layer of functional complexity through morpholine derivatives which are well-established for their bioavailability-enhancing properties along with potential receptor interactions due their nitrogen-rich environment capable forming hydrogen bonds effectively